Cas no 1021224-47-4 (N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1021224-47-4
• MF: C₂₄H₂₁N₃O₅
• MW: 431.440645933151
• CID: 6045220
• PubChem ID: 25881790
• Update Time: 2025-10-18

N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide
• N-(3-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)propyl)-2-oxo-2H-chromene-3-carboxamide
• AKOS024500206
• F5147-0205
• N-[3-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propyl]-2-oxochromene-3-carboxamide
• 1021224-47-4
• VU0637238-1

• Inchi： 1S/C24H21N3O5/c1-31-18-9-7-16(8-10-18)20-11-12-22(28)27(26-20)14-4-13-25-23(29)19-15-17-5-2-3-6-21(17)32-24(19)30/h2-3,5-12,15H,4,13-14H2,1H3,(H,25,29)
• InChI Key： AYZHIVFMDUUXNG-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NCCCN1C(C=CC(C2C=CC(=CC=2)OC)=N1)=O)=O)=O

Computed Properties

• Exact Mass: 431.14812078g/mol
• Monoisotopic Mass: 431.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.3Ų

Additional information on N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021224-47-4)

N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1021224-47-4, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The structural design of this molecule is characterized by the presence of a chromene core and a propylamine side chain, both of which contribute to its unique chemical and biological properties.

The chromene moiety, specifically the 2H-chromene scaffold, is well-documented for its broad spectrum of biological activities. Chromenes are heterocyclic compounds that exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. The incorporation of an oxo group at the 2-position and a carboxamide functional group at the 3-position further enhances the pharmacological potential of this scaffold. These modifications not only improve solubility and metabolic stability but also modulate interactions with biological targets.

The pyridazine ring in the molecular structure of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide plays a crucial role in determining its biological activity. Pyridazines are nitrogen-containing heterocycles that are frequently employed in medicinal chemistry due to their ability to engage with various biological receptors and enzymes. The presence of a methoxy group at the 4-position of the phenyl ring attached to the pyridazine ring introduces additional electronic and steric influences, which can fine-tune the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide with unprecedented accuracy. These computational studies have revealed that the compound exhibits strong binding interactions with several key enzymes and receptors implicated in various diseases. For instance, preliminary docking studies suggest that this molecule may interact with enzymes involved in inflammation pathways, potentially making it a promising candidate for therapeutic intervention.

In vitro studies have been conducted to evaluate the biological activity of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-oxo-2H-chromene-3-carboxamide. These studies have demonstrated that the compound exhibits significant inhibitory effects on several target enzymes, including COX enzymes and lipoxygenases. These enzymes are known to play critical roles in inflammatory responses, making them attractive therapeutic targets for conditions such as arthritis and other inflammatory disorders. The observed inhibitory activity suggests that this compound may have potential applications in developing novel anti-inflammatory agents.

Additionally, the structural features of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-y]propyl}-2-oxo-2H-chromene-3-carboxamide make it an interesting candidate for further development as an antioxidant agent. Antioxidants are compounds that can neutralize free radicals and reduce oxidative stress, which are implicated in various pathological processes such as aging and neurodegenerative diseases. The chromene core is known to exhibit antioxidant properties due to its ability to scavenge reactive oxygen species. Moreover, the presence of multiple heterocyclic rings increases the compound's potential for radical scavenging activities.

The synthesis of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-1-y]propyl}-2-oxo-2H-chromene-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the pyridazine ring followed by functionalization with the propylamine side chain. Subsequent steps involve introducing the chromene core through condensation reactions involving appropriate intermediates. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The development of novel synthetic methodologies has been instrumental in facilitating access to complex molecules like N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-1-y]propyl}-2-oxo-2H-chromene-3-carboxamide. These methodologies not only improve efficiency but also enhance scalability for industrial production purposes. The use of green chemistry principles has further contributed to sustainable synthesis by minimizing waste generation and reducing hazardous reagent usage.

The pharmacokinetic properties of N-{3-[3-(4-methoxyphenyl)-6-oxo strong > -1,6-dihydro pyridazine strong > -1-y]propyl}- 2 - oxo - 2H -chromene - 3 -carboxamide are also important considerations for its potential therapeutic applications. In vivo studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profiles. These studies indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. Furthermore, preliminary toxicity studies suggest that it is well-tolerated at doses relevant for therapeutic intervention.

The future prospects for N-{3-[3-(4-methoxyphenyl)-6-oxo strong > -1, 6 stro ng > -dihydro pyridazine strong > -1-y]propyl}- 2 stro ng > -ox o stro ng > - 2H stro ng > stro ng > chromene stro ng > strong>> - carboxam ide lie in its potential application as a lead compound for drug development programs targeting various diseases. Ongoing research efforts are focused on optimizing its pharmacological profile through structure-based drug design approaches. Additionally, exploring combination therapies involving this compound with other therapeutic agents may enhance its clinical efficacy.

In conclusion, N-{3-[3-(4-methoxyphenyl)-6-oxo strong > strong>> 1,> 6-hydro stro n g >> p y rid az ine stron g >> -1-y ]pro pyl }{-}> ox o }{-}> 2 H-chromo ne }{-}> 3-car box am ide (CAS No.>1021224 "-47- " " > ) is a multifaceted organic compound with significant pharmaceutical potential. Its complex structural features, coupled with promising preclinical data, position it as an exciting candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies across multiple disease areas. p >